Cas no 62924-50-9 (2-Amino-5-chloro-3-nitrobenzotrifluoride)

• Product Name: 2-Amino-5-chloro-3-nitrobenzotrifluoride
• CAS No: 62924-50-9
• MF: C₇H₄ClF₃N₂O₂
• MW: 240.567070960999
• MDL: MFCD03094262
• CID: 958286
• PubChem ID: 2737644
• Update Time: 2025-05-21

2-Amino-5-chloro-3-nitrobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-nitro-6-(trifluoromethyl)aniline
• 2-amino-5-chloro-3-nitrobenzotrifluoride
• 4-Chloro-2-nitro-6-trifluoromethylaniline
• 2-amino-3-nitro-5-chloro-benzotrifluoride
• PC5161
• SCHEMBL203703
• MFCD03094262
• DB-073221
• 2-amino-3-nitro-5-chlorobenzotrifluoride
• SY316372
• 62924-50-9
• AT13042
• A834091
• DTXSID30372202
• CS-0181577
• EN300-1663686
• AKOS016846218
• PS-10500
• 2-Amino-5-chloro-3-nitrobenzotrifluoride

• MDL： MFCD03094262
• Inchi： 1S/C7H4ClF3N2O2/c8-3-1-4(7(9,10)11)6(12)5(2-3)13(14)15/h1-2H,12H2
• InChI Key： SOMIWUJTMQGXJC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C(F)(F)F)C=1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.99100
• Monoisotopic Mass: 239.9913396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.84000
• LogP: 3.95360

2-Amino-5-chloro-3-nitrobenzotrifluoride Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 2-Amino-5-chloro-3-nitrobenzotrifluoride

2-Amino-5-chloro-3-nitrobenzotrifluoride: A Comprehensive Overview

The compound with CAS No. 62924-50-9, commonly referred to as 2-Amino-5-chloro-3-nitrobenzotrifluoride, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an amino group (-NH₂), a chlorine atom, and a nitro group (-NO₂) attached to a benzene ring that is further substituted with a trifluoromethyl group (-CF₃). The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of 2-Amino-5-chloro-3-nitrobenzotrifluoride in the development of advanced materials, particularly in the realm of electronics and optoelectronics. Researchers have explored its role as a precursor for synthesizing novel organic semiconductors, where the trifluoromethyl group plays a crucial role in modulating the electronic properties of the material. The amino and nitro groups, on the other hand, contribute to the compound's reactivity and ability to form hydrogen bonds, which are essential for self-assembling structures in nanotechnology.

One of the most intriguing aspects of 2-Amino-5-chloro-3-nitrobenzotrifluoride is its versatility in chemical synthesis. Scientists have demonstrated its utility as an intermediate in the production of bioactive compounds, such as potential drug candidates for treating various diseases. The chlorine atom in the molecule serves as an excellent leaving group, facilitating substitution reactions that are critical in medicinal chemistry. Furthermore, the nitro group can be reduced to an amine group under specific conditions, opening up avenues for creating diverse nitrogen-containing compounds with tailored biological activities.

The synthesis of 2-Amino-5-chloro-3-nitrobenzotrifluoride involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and minimizing environmental impact. For instance, the use of palladium catalysts in coupling reactions has been shown to significantly enhance the selectivity and speed of key steps in its synthesis.

In terms of physical properties, 2-Amino-5-chloro-3-nitrobenzotrifluoride exhibits a high melting point due to strong intermolecular forces arising from hydrogen bonding between amino groups and other polar functional groups. Its solubility in various solvents is also influenced by these interactions, making it suitable for use in both aqueous and organic reaction media. Additionally, the trifluoromethyl group contributes to the compound's stability under harsh chemical conditions, such as high temperatures or strong acids/bases.

From an environmental perspective, understanding the fate and transport of 2-Amino-5-chloro-3-nitrobenzotrifluoride is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes rapid transformation into less toxic byproducts when exposed to microbial activity. This information is vital for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 2-Amino-5-chloro-3-nitrobenzotrifluoride (CAS No. 62924-50-9) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique combination of functional groups offers unparalleled opportunities for innovation in materials science, medicinal chemistry, and environmental technology. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future advancements in these fields.